Cas no 2217656-27-2 ((2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2217656-27-2
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 5638790
• PubChem ID: 165910410
• Update Time: 2025-10-22

(2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2217656-27-2
• (2S,3S)-3-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• EN300-28272500
• (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C8H13NO5/c1-3-4-14-8(13)9-6(5(2)10)7(11)12/h3,5-6,10H,1,4H2,2H3,(H,9,13)(H,11,12)/t5-,6-/m0/s1
• InChI Key： FQSNJTBITYJZBG-WDSKDSINSA-N
• SMILES： O[C@@H](C)[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 203.07937252g/mol
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Introduction to (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2217656-27-2)

{(2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid}, identified by its Chemical Abstracts Service (CAS) number 2217656-27-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its chiral center and functional groups, making it a promising candidate for various biochemical applications. The unique stereochemistry and chemical architecture of this molecule contribute to its potential as a key intermediate in the synthesis of biologically active agents.

The molecular structure of (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid features a hydroxyl group and an amide linkage, which are critical for its reactivity and interaction with biological systems. The presence of these functional groups suggests that the compound may exhibit properties such as proteolytic stability, solubility in aqueous environments, and the ability to participate in hydrogen bonding interactions. These characteristics are particularly relevant in the context of drug design and development, where molecular interactions with biological targets are of paramount importance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The stereochemistry of (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has been thoroughly investigated using techniques such as X-ray crystallography and NMR spectroscopy. These studies have revealed insights into its conformational preferences and potential binding modes with biological receptors. Such structural information is invaluable for the rational design of molecules with enhanced pharmacological properties.

In the realm of drug discovery, the synthesis of enantiomerically pure compounds like (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is essential for achieving optimal therapeutic efficacy while minimizing side effects. The stereochemical purity of this compound can be achieved through asymmetric synthesis methods, which leverage chiral catalysts or auxiliaries to direct the formation of specific stereoisomers. The development of efficient synthetic routes has been a focus of research in organic chemistry, particularly in the context of producing high-value pharmaceutical intermediates.

The amide functionality in (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid provides a site for further chemical modification, enabling the creation of derivatives with tailored biological activities. This flexibility has been exploited in the design of peptidomimetics and other therapeutic agents that mimic the structure and function of natural peptides. Peptidomimetics are particularly attractive in drug development due to their improved pharmacokinetic properties, such as enhanced stability against enzymatic degradation.

Current research in the field of medicinal chemistry highlights the importance of understanding molecular interactions at a fundamental level. The study of (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has contributed to our knowledge of how specific functional groups influence binding affinity and selectivity. For instance, computational studies have shown that the hydroxyl group can form hydrogen bonds with polar residues in protein binding pockets, while the amide group can engage in π-stacking interactions with aromatic residues. These insights are being used to develop novel molecular recognition strategies for drug design.

The role of (2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid as a building block in synthetic chemistry has also been explored. Its structural features make it a versatile precursor for constructing more complex molecules with potential therapeutic applications. For example, it can be used to synthesize derivatives that target specific enzymes or receptors involved in disease pathways. The ability to modulate these interactions through structural modifications offers a powerful approach to developing new treatments for various conditions.

In conclusion, {(2S,3S)-3-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2217656-27-2) represents an intriguing molecule with significant potential in pharmaceutical research and development. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing biologically active agents. Ongoing studies continue to uncover new applications and synthetic strategies for this compound, underscoring its importance in advancing our understanding of molecular interactions and drug design principles.